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Compound of Interest

Compound Name: Ethyl 2-bromoisovalerate

Cat. No.: B128821 Get Quote

An In-depth Technical Guide to Ethyl 2-
bromoisovalerate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, reactivity, and applications of Ethyl 2-bromoisovalerate (CAS No. 609-12-1). The

information is intended for use in research, development, and manufacturing settings.

Chemical Identity and Physical Properties
Ethyl 2-bromoisovalerate, also known as Ethyl 2-bromo-3-methylbutanoate, is a halogenated

ester.[1] It presents as a colorless to pale yellow liquid with a fruity odor.[1][2] This compound is

a key intermediate in various organic syntheses, particularly in the pharmaceutical and

agrochemical industries.[1]

Physical Properties
The key physical characteristics of Ethyl 2-bromoisovalerate are summarized in the table

below. It is sparingly soluble in water but shows good solubility in common organic solvents.[1]
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Property Value References

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point
185-187 °C (at 760 mmHg); 77

°C (at 12 mmHg)
[1][2][3]

Density 1.276 - 1.28 g/cm³ [1][2][3]

Refractive Index (n20/D) 1.4485 - 1.4505 [1][2]

Flash Point 65 °C (149 °F) [2][4]

Solubility

Sparingly soluble in water;

Soluble in chloroform, ethyl

acetate, hexane

[1]

Chemical Identifiers
The following table lists the primary chemical identifiers for Ethyl 2-bromoisovalerate.

Identifier Value References

Molecular Formula C₇H₁₃BrO₂ [2][3][5]

Molecular Weight 209.08 g/mol [2][3][5]

CAS Number 609-12-1 [2][3][5]

IUPAC Name
ethyl 2-bromo-3-

methylbutanoate
[5]

SMILES CCOC(=O)C(Br)C(C)C [3]

InChI Key
WNFUWONOILPKNX-

UHFFFAOYSA-N
[5][6][7]

Synonyms

Ethyl 2-bromo-3-

methylbutyrate, α-

Bromoisovaleric acid ethyl

ester

[2][5]
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Chemical Reactivity and Stability
Ethyl 2-bromoisovalerate is stable under normal temperatures and pressures.[2] However, it

is a combustible liquid and should be kept away from heat, sparks, and open flames.[2][4]

Incompatible materials include strong oxidizing agents.[2] Hazardous decomposition products

upon combustion can include carbon monoxide, carbon dioxide, and hydrogen bromide fumes.

[2]

The reactivity of Ethyl 2-bromoisovalerate is primarily centered around the carbon-bromine

bond. The bromine atom is a good leaving group, making the α-carbon susceptible to

nucleophilic substitution reactions. This reactivity is fundamental to its use as a building block in

organic synthesis. It is also used as an initiator in polymerization reactions, such as atom

transfer radical polymerization (ATRP).[8]

Reactivity of Ethyl 2-bromoisovalerate

Common Reactions

C₇H₁₃BrO₂

Ester Group

α-Carbon (Electrophilic)

Bromine (Leaving Group)

Nucleophilic Substitution

  Reaction Site

ATRP Initiation  Initiator Role

Click to download full resolution via product page

Caption: Key reactive sites and common reaction pathways for Ethyl 2-bromoisovalerate.

Experimental Protocols
Synthesis of Ethyl 2-bromoisovalerate
A common synthetic route involves the Hell-Volhard-Zelinsky reaction of isovaleric acid,

followed by Fischer esterification.

Step 1: α-Bromination of Isovaleric Acid This procedure is adapted from the synthesis of α-

bromoisovaleric acid.[9]
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Reaction Setup: In a flask equipped with a reflux condenser and a dropping funnel, place

isovaleric acid.

Catalyst Addition: Add a catalytic amount of red phosphorus or phosphorus tribromide (PBr₃).

Bromination: Slowly add bromine (Br₂) to the mixture. The reaction is exothermic and will

generate hydrogen bromide (HBr) gas, which should be directed to a gas trap. Heat the

mixture to maintain a gentle reflux until the red-brown color of bromine disappears.

Workup: Cool the reaction mixture. The crude α-bromoisovaleric acid can be purified by

distillation under reduced pressure.

Step 2: Esterification

Reaction Setup: Combine the purified α-bromoisovaleric acid with an excess of absolute

ethanol in a round-bottom flask.

Acid Catalyst: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

Reflux: Heat the mixture to reflux for several hours to drive the esterification to completion.

Workup and Purification: After cooling, neutralize the excess acid with a mild base (e.g.,

sodium bicarbonate solution). Extract the ethyl 2-bromoisovalerate with a suitable organic

solvent (e.g., diethyl ether). Wash the organic layer with water and brine, dry it over an

anhydrous salt (e.g., MgSO₄), and remove the solvent via rotary evaporation. The final

product is purified by fractional distillation under reduced pressure.
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Isovaleric Acid

Step 1: α-Bromination
(Hell-Volhard-Zelinsky)

α-Bromoisovaleric Acid

Reagents:
1. Br₂

2. PBr₃ (cat.)

Step 2: Fischer
Esterification

Workup &
Purification

Reagents:
1. Ethanol (excess)

2. H₂SO₄ (cat.)

Ethyl 2-bromoisovalerate

Click to download full resolution via product page

Caption: General workflow for the two-step synthesis of Ethyl 2-bromoisovalerate.

Analytical Methods
Gas Chromatography (GC): Purity is typically determined by GC analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the structure of the molecule.[5]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups, particularly

the ester carbonyl (C=O) stretch.[5][7]
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Mass Spectrometry (MS): GC-MS is employed to determine the molecular weight and

fragmentation pattern, confirming the compound's identity.[5][7]

Safety and Handling
Ethyl 2-bromoisovalerate is classified as a hazardous substance. It is harmful if swallowed

and causes severe skin burns and eye damage.[5] It is also a combustible liquid.[4]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[4][10]

Handling: Use in a well-ventilated area or under a fume hood. Keep away from heat, sparks,

ignition sources, and strong oxidizing agents.[2][4]

Storage: Store in a tightly closed, corrosion-resistant container in a cool, dry, and well-

ventilated place.[2][3] Recommended storage is often under an inert gas (e.g., nitrogen) at 2-

8°C.[3]

First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water for at

least 15 minutes and seek medical attention.[4][10] If inhaled, move to fresh air.[4] If

swallowed, rinse mouth but do not induce vomiting, and seek immediate medical attention.[4]

Applications in Research and Drug Development
Ethyl 2-bromoisovalerate serves as a versatile building block in the synthesis of more

complex molecules.

Pharmaceutical Intermediates: It is used in the synthesis of various pharmaceutical

compounds.

Agrochemicals: It is an intermediate in the production of pesticides.

DNA Vector: It has been proposed for use as a vector for introducing genes into bacteria due

to its ability to be hydrolyzed by lipases.[3]

Polymer Chemistry: It acts as an initiator for controlled radical polymerization techniques.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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